5,6,7,8-Tetrahydro-6-isoquinolinamine

• Molecular Formula: C9H12N2
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 5,6,7,8-tetrahydroisoquinolin-6-amine
• InChI: InChI=1S/C9H12N2/c10-9-2-1-8-6-11-4-3-7(8)5-9/h3-4,6,9H,1-2,5,10H2
• InChI Key: FNBKVOMDUKRKAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1N)C=CN=C2

Description

5,6,7,8-Tetrahydro-6-isoquinolinamine is an organic compound with the molecular formula C9H12N2 It belongs to the class of isoquinolines, which are heterocyclic aromatic organic compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,6,7,8-Tetrahydro-6-isoquinolinamine typically involves the reduction of isoquinoline derivatives. One common method is the catalytic hydrogenation of isoquinoline in the presence of a suitable catalyst such as palladium on carbon (Pd/C) under hydrogen gas. The reaction is carried out under mild conditions, typically at room temperature and atmospheric pressure, to yield the desired tetrahydroisoquinoline derivative.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. This allows for better control over reaction conditions and improved yields. The use of high-pressure hydrogenation reactors with efficient catalysts can further enhance the production efficiency.

Chemical Reactions Analysis

Types of Reactions

5,6,7,8-Tetrahydro-6-isoquinolinamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form isoquinoline derivatives.

Reduction: Further reduction can lead to the formation of fully saturated amines.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation using Pd/C or other metal catalysts.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Isoquinoline derivatives.

Reduction: Fully saturated amines.

Substitution: Alkylated or acylated isoquinoline derivatives.

Scientific Research Applications

5,6,7,8-Tetrahydro-6-isoquinolinamine has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of fine chemicals and as a building block for various chemical syntheses.

Mechanism of Action

The mechanism of action of 5,6,7,8-Tetrahydro-6-isoquinolinamine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an inhibitor or activator of certain enzymes, thereby modulating biochemical pathways. Its structure allows it to bind to active sites of enzymes, affecting their activity and leading to various physiological effects.

Comparison with Similar Compounds

Similar Compounds

5,6,7,8-Tetrahydroquinoline: Another tetrahydroisoquinoline derivative with similar chemical properties.

6-Isoquinolinamine: A related compound with an amino group at a different position on the isoquinoline ring.

5,6,7,8-Tetrahydro-5-isoquinolinamine: A closely related compound with slight structural differences.

Uniqueness

5,6,7,8-Tetrahydro-6-isoquinolinamine is unique due to its specific substitution pattern on the isoquinoline ring, which imparts distinct chemical and biological properties